Cas no 125326-08-1 ((S)-form-Androbine)
(S)-form-Androbine structure
Product Name:(S)-form-Androbine
CAS No:125326-08-1
MF:C21H25NO5
MW:371.426906347275
CID:2029768
Update Time:2025-04-21
(S)-form-Androbine Chemical and Physical Properties
Names and Identifiers
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- (S)-form-Androbine
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- Inchi: 1S/C21H25NO5/c1-22-8-7-12-10-14(23)19(25-2)18-16(12)13(22)6-5-11-9-15(24)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3
- InChI Key: UPDCPGFCIDXGDU-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2C(CCC3C4=C(C=C(C(=C42)OC)O)CCN3C)=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 1.445
(S)-form-Androbine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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